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Executive Summary

Sodium Decanoate-d19 (NaC10-d19) is a perdeuterated medium-chain fatty acid salt widely
utilized in Small-Angle Neutron Scattering (SANS) to mask surfactant signals or create high-
contrast model membrane systems.[1] This guide provides the definitive calculation of its
Scattering Length Density (SLD), experimental protocols for contrast variation, and its
application in drug delivery research.
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Parameter Value | Formula Notes

) Perdeuterated tail; headgroup
Chemical Formula
non-exchangeable.[1]

vs. 194.25 g/mol for h-NaC10.

Molecular Weight ~213.36 g/mol o

Calc. SLD ( Calculated value (see Section
~7.24 x 1076 A2

) 2).[1]

CMC (in Slightly lower than h-NaC10
~80-90 mM .

) due to isotope effect.[1]

Requires theoretical
Match Point ~110% extrapolation or specific

solvent mixing.[1]

Theoretical Foundation: The Physics of Contrast

In neutron scattering, the "visibility" of a molecule depends on its Scattering Length Density
(SLD) relative to the solvent. Unlike X-rays, which scatter from electrons (scaling with atomic
number), neutrons scatter from nuclei via the strong nuclear force.[1] This interaction is random
and isotope-dependent, creating the fundamental contrast mechanism used in SANS.[1]

Why Sodium Decanoate-d19?

Sodium decanoate is a permeation enhancer and model surfactant.[1] However, in a standard
biological buffer (

), its hydrocarbon tail has a negative SLD (
), which provides poor contrast against proteins or lipids.

By replacing the 19 hydrogen atoms (

fm) with deuterium (
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fm), the scattering length density of the surfactant tail shifts dramatically from negative to highly
positive. This allows researchers to:

e Mask the Surfactant: In a solvent mixture of

that matches the SLD of NaC10-d19, the micelles become "invisible," allowing observation of
solubilized membrane proteins.

» Highlight the Micelle: In pure
, NaC10-d19 shines brightly, maximizing the signal-to-noise ratio for structural determination.

[1]

Contrast Match? . If Matched | Surfactant Invisible
(Is SLD_sol == SLD_surf?) NaC10-d19 Micelle (See Protein)

Solvent (H20/D20) T Contrast Match?
~—__(Is SLD_sol == SLD_prot?) . R
________________ Target Protein/Drug If Matched Protein Invisible

(See Surfactant)

Click to download full resolution via product page

Figure 1: Logic flow for Contrast Variation experiments using NaC10-d19.

Calculation of SLD (The Core)

The SLD (

) is calculated using the summation of coherent scattering lengths (

) over the molecular volume (

).

Step 1: Summation of Scattering Lengths ()

Using authoritative NIST values [1]:

o fm[1]
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e fm[1]
e fm[1]
e fm[i]

Molecule:

[1][2]

Carbon (10):

fm[1]

« Oxygen (2):
fm[1]

e Sodium (1):
fm[1]

« Deuterium (19):

fm[1]

Total

[1]
Step 2: Determination of Molecular Volume ()

This is the most critical source of error.[1] While the molecular weight is fixed, the volume
depends on the partial molar volume in solution, which varies slightly with concentration and
temperature.

« MW (d19): ~213.36 g/mol .[1][3]
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o Density Approximation: The density of deuterated surfactants is typically ~1.12x that of
hydrogenated forms, but the molar volume remains roughly conserved (isotope effect on
volume is <0.5%).

o Partial Molar Volume (

): Literature values for sodium decanoate micelles place the partial molar volume at
approximately 173.5 cm3/mol [2].[1]

[1]

[S]tep 3: Final Calculation
1

Result:
Note: This value is higher than pure

(

), meaning NaC10-d19 cannot be perfectly matched in liquid water at standard pressure, but it
provides exceptional contrast in

or mixed solvents.

Experimental Protocol: SANS Preparation

To ensure data integrity, the sample preparation must account for the hygroscopic nature of
sodium decanoate and the purity of

Reagents

e Sodium Decanoate-d19: >98% D enrichment (e.g., Sigma, C/D/N Isotopes).[1]

e :99.9% purity for solvent matching.[1]

o Buffer Salts: Phosphate or Tris (use deuterated buffers if working at high contrast).[1]

Workflow: Contrast Series Preparation
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This protocol establishes a "contrast series” to experimentally verify the Match Point.[1]

Start: Solid NaC10-d19

Desiccate (P205, 24h)
Remove residual H20

Gravimetric Prep
(Target 100 mM >> CMC)

Solvent|Mixing

100% D20 50:50 D20:H20 100% H20

SANS Acquisition
(Q=0.005-0.5 A1)

Guinier/Porod Analysis
Extract 1(0)

Plot VI(0) vs. %D20
X-intercept = Match Point
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Figure 2: Step-by-step workflow for determining the experimental match point.

Critical Steps for Validity

e Desiccation: Sodium decanoate is hygroscopic.[1] Any absorbed atmospheric
will lower the effective SLD and introduce incoherent background scattering.[1] Dry over
under vacuum for 24 hours before weighing.

e CMC Verification: Ensure your concentration is at least

CMC (~160-200 mM) to ensure stable micelles.[1] Below CMC, you are scattering from
monomers, which yields a flat, weak signal.[1]

 Incoherent Subtraction: Measure a pure

blank.[1] The high incoherent scattering of Hydrogen is the dominant background noise.[1]
Correcting for this is vital for accurate

determination.

Applications in Drug Development

Sodium decanoate (often called sodium caprate) is an FDA-approved excipient used to
enhance the oral bioavailability of poorly permeable drugs (e.g., peptides like insulin).

Mechanism of Action Studies

Researchers use NaC10-d19 to study Tight Junction Modulation:
o The Problem: How does the surfactant interact with the lipid bilayer of epithelial cells?
e The SANS Solution:

o Create model lipid vesicles (e.g., POPC) in

1]

o Add NaC10-d19.[1]
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o Because the lipid tails (

-POPC) have negative SLD and NaC10-d19 has positive SLD (similar to

), the surfactant insertion into the bilayer can be tracked by monitoring changes in bilayer
thickness and SLD profile. If the surfactant was hydrogenated, it would be
indistinguishable from the lipid tails.

Data Interpretation

When analyzing SANS data of NaC10-d19 micelles containing a drug:
o Core-Shell Model: Use a core-shell fit where the core is the deuterated tail (

) and the shell is the hydrated headgroup.

» Drug Localization: If a hydrogenated drug is encapsulated, it will create a "hole" (low SLD
region) within the high-SLD deuterated core, clearly revealing the drug's location and

aggregation number.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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